Cas no 1485168-58-8 (2-ethyloxan-3-amine)

• Product Name: 2-ethyloxan-3-amine
• CAS No: 1485168-58-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5907832
• PubChem ID: 79371626
• Update Time: 2025-05-26

2-ethyloxan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyloxan-3-amine
• SCHEMBL23705301
• EN300-1245604
• 1485168-58-8
• AKOS017925087

• Inchi： 1S/C7H15NO/c1-2-7-6(8)4-3-5-9-7/h6-7H,2-5,8H2,1H3
• InChI Key： LVERMPWGVSRQNR-UHFFFAOYSA-N
• SMILES： O1CCCC(C1CC)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-ethyloxan-3-amine

Professional Introduction to 2-Ethyloxan-3-amine (CAS No: 1485168-58-8)

2-Ethyloxan-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1485168-58-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the oxazine class, characterized by a six-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms. The presence of an ethyl group at the 2-position and an amine group at the 3-position imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The structural framework of 2-Ethyloxan-3-amine makes it a versatile intermediate in the synthesis of more complex molecules. The oxazine ring is a crucial pharmacophore in many bioactive compounds, contributing to interactions with biological targets. The amine functionality, in particular, provides a site for further derivatization, enabling the creation of peptidomimetics, enzyme inhibitors, and other therapeutic agents. This flexibility has garnered interest from researchers exploring novel drug candidates for various diseases.

In recent years, advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 2-Ethyloxan-3-amine has been studied for its potential role in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, modifications of this scaffold have shown promise in inhibiting kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The ethyl group at the 2-position can be further functionalized to enhance binding affinity or selectivity, making it a valuable building block for structure-based drug design.

One of the most compelling aspects of 2-Ethyloxan-3-amine is its utility in constructing peptidomimetics. Peptides are essential biological modulators, but their use as therapeutics is often limited by issues such as poor oral bioavailability and susceptibility to enzymatic degradation. By replacing peptide bonds with chemical linkers derived from 2-Ethyloxan-3-amine, researchers can develop more stable and orally bioavailable analogs. These peptidomimetics have shown efficacy in preclinical studies as agonists or antagonists for G protein-coupled receptors (GPCRs) and other therapeutic targets.

The synthesis of 2-Ethyloxan-3-amine typically involves multi-step organic reactions starting from readily available precursors. One common approach includes the nucleophilic substitution of an epoxide derivative with ethylamine, followed by functional group transformations to introduce the desired oxazine ring. Recent innovations in catalytic methods have improved the efficiency and yield of these reactions, making 2-Ethyloxan-3-amine more accessible for large-scale applications. These advances are particularly important for industrial settings where cost-effective production is essential.

From a computational chemistry perspective, 2-Ethyloxan-3-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These computational approaches are complemented by experimental validations, ensuring that hypotheses about molecular behavior are accurately reflected in synthetic strategies.

The pharmaceutical industry has shown particular interest in 2-Ethyloxan-3-amine due to its potential as a scaffold for antiviral and antibacterial agents. The oxazine core is known to disrupt viral replication mechanisms by interfering with essential enzymes or host-pathogen interactions. Additionally, derivatives of this compound have demonstrated antibacterial properties by inhibiting cell wall synthesis or DNA replication in pathogens. Such findings underscore the importance of 2-Ethyloxan-3-amine as a lead compound for further development.

In conclusion, 2-Ethyloxan-3-amine (CAS No: 1485168-58-8) represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methodologies and biological functions, the significance of this compound is expected to grow further, solidifying its role as a key intermediate in modern drug discovery.